Cas no 361179-38-6 (propan-2-yl 5-(2,4-dimethylbenzenesulfonamido)-2-methylnaphtho1,2-bfuran-3-carboxylate)

Propan-2-yl 5-(2,4-dimethylbenzenesulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate is a synthetic organic compound featuring a naphthofuran core substituted with a 2,4-dimethylbenzenesulfonamido group and an ester functionality. Its structural complexity suggests potential utility in pharmaceutical or materials science applications, particularly due to the presence of the sulfonamide moiety, which may confer biological activity or enhanced binding properties. The isopropyl ester group improves solubility in organic solvents, facilitating further chemical modifications or formulation processes. This compound’s precise steric and electronic properties make it a candidate for specialized research in medicinal chemistry or as an intermediate in the synthesis of more complex molecules.
propan-2-yl 5-(2,4-dimethylbenzenesulfonamido)-2-methylnaphtho1,2-bfuran-3-carboxylate structure
361179-38-6 structure
Product Name:propan-2-yl 5-(2,4-dimethylbenzenesulfonamido)-2-methylnaphtho1,2-bfuran-3-carboxylate
CAS No:361179-38-6
MF:C25H25NO5S
MW:451.534705877304
CID:6359736
PubChem ID:4373008
Update Time:2025-05-19

propan-2-yl 5-(2,4-dimethylbenzenesulfonamido)-2-methylnaphtho1,2-bfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • propan-2-yl 5-(2,4-dimethylbenzenesulfonamido)-2-methylnaphtho1,2-bfuran-3-carboxylate
    • isopropyl 5-((2,4-dimethylphenyl)sulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate
    • Naphtho[1,2-b]furan-3-carboxylic acid, 5-[[(2,4-dimethylphenyl)sulfonyl]amino]-2-methyl-, 1-methylethyl ester
    • propan-2-yl 5-(2,4-dimethylbenzenesulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate
    • SR-01000454047
    • AQ-390/40898007
    • Oprea1_309432
    • isopropyl 5-{[(2,4-dimethylphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate
    • F0808-0096
    • AKOS024600277
    • isopropyl 5-(2,4-dimethylphenylsulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate
    • propan-2-yl 5-[(2,4-dimethylphenyl)sulfonylamino]-2-methylbenzo[g][1]benzofuran-3-carboxylate
    • SR-01000454047-1
    • Oprea1_534039
    • 361179-38-6
    • Inchi: 1S/C25H25NO5S/c1-14(2)30-25(27)23-17(5)31-24-19-9-7-6-8-18(19)21(13-20(23)24)26-32(28,29)22-11-10-15(3)12-16(22)4/h6-14,26H,1-5H3
    • InChI Key: UPGOBERQHKYFIU-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(OC(C)C)=O)C2=CC(NS(C3=CC=C(C)C=C3C)(=O)=O)=C3C(=C12)C=CC=C3

Computed Properties

  • Exact Mass: 451.14534407g/mol
  • Monoisotopic Mass: 451.14534407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 778
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 94Ų

Experimental Properties

  • Density: 1.291±0.06 g/cm3(Predicted)
  • Boiling Point: 611.0±65.0 °C(Predicted)
  • pka: 8.18±0.30(Predicted)

propan-2-yl 5-(2,4-dimethylbenzenesulfonamido)-2-methylnaphtho1,2-bfuran-3-carboxylate Pricemore >>

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Additional information on propan-2-yl 5-(2,4-dimethylbenzenesulfonamido)-2-methylnaphtho1,2-bfuran-3-carboxylate

Propan-2-yl 5-(2,4-dimethylbenzenesulfonamido)-2-methylnaphtho[1,2-bfuran]-3-carboxylate (CAS No. 361179-38-6): A Comprehensive Overview

Propan-2-yl 5-(2,4-dimethylbenzenesulfonamido)-2-methylnaphtho[1,2-bfuran]-3-carboxylate, identified by its CAS number 361179-38-6, is a complex organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of extensive study in various scientific disciplines.

The molecular structure of Propan-2-yl 5-(2,4-dimethylbenzenesulfonamido)-2-methylnaphtho[1,2-bfuran]-3-carboxylate is characterized by its intricate arrangement of functional groups. The presence of a propan-2-yl moiety, a 5-(2,4-dimethylbenzenesulfonamido) group, and a 2-methylnaphtho[1,2-bfuran]-3-carboxylate moiety contributes to its distinctive chemical profile. These components not only influence its reactivity but also play a crucial role in its potential biological activities.

In recent years, there has been a growing interest in the development of novel compounds that can serve as leads for drug discovery. The structural features of Propan-2-yl 5-(2,4-dimethylbenzenesulfonamido)-2-methylnaphtho[1,2-bfuran]-3-carboxylate make it an attractive candidate for further investigation. Specifically, the sulfonamido group and the naphthofuran core have been implicated in various biological processes, including enzyme inhibition and receptor binding.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research has indicated that molecules with similar structural motifs can interact with specific targets in the brain, potentially leading to therapeutic effects. For instance, studies have shown that sulfonamides can modulate the activity of neurotransmitter receptors, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Propan-2-yl 5-(2,4-dimethylbenzenesulfonamido)-2-methylnaphtho[1,2-bfuran]-3-carboxylate presents both challenges and opportunities for chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework of this molecule.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of this compound. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers to predict potential pharmacological effects. These computational approaches are complemented by experimental techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for characterizing the compound's structure and purity.

The biological activity of Propan-2-yl 5-(2,4-dimethylbenzenesulfonamido)-2-methylnaphtho[1,2-bfuran]-3-carboxylate has been explored through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammation and oxidative stress. These findings suggest that the compound may have therapeutic potential in conditions where these pathways are dysregulated.

In vivo studies have further corroborated these observations by showing that administration of this compound can modulate disease-related symptoms in animal models. For example, studies in rodents have indicated that it can reduce inflammation and improve cognitive function when administered at appropriate doses. These results are particularly encouraging given the increasing prevalence of chronic diseases linked to inflammation and oxidative stress.

The safety profile of Propan-2-yl 5-(2,4-dimethylbenzenesulfonamido)-2-methylnaphtho[1,2-bfuran]-3-carboxylate is another critical area of investigation. Preliminary toxicology studies have shown that the compound is well-tolerated at moderate doses but may exhibit some side effects at higher concentrations. Further research is needed to fully characterize its safety profile and identify any potential long-term adverse effects.

The future direction of research on this compound is likely to focus on optimizing its pharmacological properties and exploring new therapeutic applications. Efforts may include derivatization to enhance bioavailability or modify specific functional groups to improve target specificity. Additionally, interdisciplinary approaches combining chemistry, biology, and medicine will be essential for translating laboratory findings into clinical applications.

In conclusion, Propan-2-yl 5-(2,4-dimethylbenzenesulfonamido)-2-methylnaphtho[1,2-bfuran]-3-carboxylate (CAS No. 361179-38-6) represents a promising candidate for drug discovery with significant potential in treating neurological disorders and other conditions associated with inflammation and oxidative stress. Its unique structural features and demonstrated biological activity make it an exciting subject for further research and development.

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